Cas no 5782-93-4 (11-(pyrrolidin-1-yl)-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline)

• Product name: 11-(pyrrolidin-1-yl)-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline
• CAS No: 5782-93-4
• MF: C₁₈H₂₂N₂
• MW: 266.38068
• CID: 1607000
• PubChem ID: 22022

11-(pyrrolidin-1-yl)-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline Chemical and Physical Properties

Names and Identifiers

• 11-(pyrrolidin-1-yl)-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline
• 11-pyrrolidin-1-yl-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline
• 4-Pyrrolidino-2,3-pentamethylenequinoline
• 5782-93-4
• BRN 0411949
• DTXSID10206536
• 6H-CYCLOHEPTA(b)QUINOLINE, 7,8,9,10-TETRAHYDRO-11-PYRROLIDINO-

• Inchi： InChI=1S/C18H22N2/c1-2-8-14-16(10-3-1)19-17-11-5-4-9-15(17)18(14)20-12-6-7-13-20/h4-5,9,11H,1-3,6-8,10,12-13H2
• InChI Key： ZHFMBIZGANOWHY-UHFFFAOYSA-N
• SMILES： C1CCC2=C(C3=CC=CC=C3N=C2CC1)N4CCCC4

Computed Properties

• Exact Mass: 266.17846
• Monoisotopic Mass: 266.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 16.1Ų

Experimental Properties

• PSA: 16.13